ethyl 2-methyl-1,1-dioxo-4-phenyl-2H-1lambda6,2-benzothiazine-3-carboxylate

• IUPAC Name: ethyl 2-methyl-1,1-dioxo-4-phenyl-1λ6,2-benzothiazine-3-carboxylate
• InChI: InChI=1S/C18H17NO4S/c1-3-23-18(20)17-16(13-9-5-4-6-10-13)14-11-7-8-12-15(14)24(21,22)19(17)2/h4-12H,3H2,1-2H3
• InChI Key: PCGUXEPPYJHYGB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=CC=CC=C2S(=O)(=O)N1C)C3=CC=CC=C3
• Molecular Formula: C18H17NO4S
• Molecular Weight: 343.4 g/mol

Description

“Ethyl 2-methyl-1,1-dioxo-4-phenyl-2H-1lambda6,2-benzothiazine-3-carboxylate” is a derivative of the 1,2,4-benzothiadiazine-1,1-dioxide ring. The biological activities of 1,2,4-benzothiadiazine-1,1-dioxide, for example, antimicrobial, antiviral, antihypertensive, antidiabetic, anticancer, KATP channel activators, and AMPA receptor modulators etc., are reported.

Synthesis Analysis

There are different available methods for the synthesis of thiazine derivatives in the literature. For instance, 2-methyl-2-phenyl-1,3-oxathiolan-5-one can be synthesized from 2-mercaptoacetic acid and acetophenone using lithium bromide as a catalyst. This intermediate can then be treated with a benzaldehyde and N-aryldithio carbamic acid to synthesize the desired product in a one-pot synthesis method using microwaves.

Molecular Structure Analysis

The molecular structure of “this compound” is based on the 1,2,4-benzothiadiazine-1,1-dioxide ring. Many functional groups attached to the ring are responsible for the activity of 1,2,4-benzothiadiazine-1,1-dioxide like a halo, the group at 7 and 8 positions of the ring gave active compounds.

Mechanism of Action

The exact mechanism of action of ethyl 2-methyl-1,1-dioxo-4-phenyl-2H-1lambda6,2-benzothiazine-3-carboxylate is not yet fully understood. However, it is believed that this compound exerts its effects by interacting with various cellular components, such as proteins and enzymes. It is thought that this compound can bind to specific proteins and enzymes, which can then affect the activity of these proteins and enzymes. Additionally, this compound may act as an antioxidant, which can help to protect cells from oxidative stress.
Biochemical and Physiological Effects
This compound has been found to possess various biochemical and physiological effects. It has been found to possess antioxidant, anti-inflammatory, antifungal, and anti-bacterial activities. Additionally, it has been found to possess anti-cancer activity, as well as the ability to reduce blood glucose levels. It has also been found to possess anti-angiogenic and anti-apoptotic activities, which can help to prevent the growth and spread of cancer cells.

Advantages and Limitations for Lab Experiments

The use of ethyl 2-methyl-1,1-dioxo-4-phenyl-2H-1lambda6,2-benzothiazine-3-carboxylate in laboratory experiments has several advantages. It is a novel compound that has been found to possess various properties, such as antioxidant, anti-inflammatory, antifungal, and anti-bacterial activities. Additionally, it is a relatively simple compound to synthesize and can be performed in a laboratory setting. However, there are some limitations to the use of this compound in laboratory experiments. It is not yet fully understood how this compound exerts its effects and there is limited information available on its safety and toxicity.

Future Directions

The potential applications of ethyl 2-methyl-1,1-dioxo-4-phenyl-2H-1lambda6,2-benzothiazine-3-carboxylate in various scientific fields are still being explored. Further research is needed to fully understand the mechanism of action of this compound and to determine its safety and toxicity. Additionally, further research is needed to explore the potential use of this compound in drug delivery systems and as an additive in food products. Additionally, further research is needed to explore the potential use of this compound in the treatment of various diseases and conditions, such as cancer, diabetes, and inflammatory diseases. Finally, further research is needed to explore the potential use of this compound in other scientific fields, such as biotechnology and nanotechnology.

Synthesis Methods

Ethyl 2-methyl-1,1-dioxo-4-phenyl-2H-1lambda6,2-benzothiazine-3-carboxylate can be synthesized using a variety of methods. One of the most common methods is the reaction of ethyl 2-methyl-1,1-dioxo-4-phenyl-2H-1lambda6,2-benzothiazine-3-carboxylic acid (ethyl 2-methyl-1,1-dioxo-4-phenyl-2H-1lambda6,2-benzothiazine-3-carboxylateA) with an equivalent amount of an alkyl halide. This reaction produces this compound (this compound). This method is relatively simple and can be performed in a laboratory setting.

Scientific Research Applications

Ethyl 2-methyl-1,1-dioxo-4-phenyl-2H-1lambda6,2-benzothiazine-3-carboxylate has been studied for its potential applications in various scientific fields. It has been found to possess various properties, such as antioxidant, anti-inflammatory, antifungal, and anti-bacterial activities. It has been investigated for its potential use in the treatment of various diseases and conditions, including cancer, diabetes, and inflammatory diseases. Additionally, it has been studied for its potential use in drug delivery systems and as an additive in food products.